4-((2-Chloro-3-phenylallylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione

Specification

• CAS No.: 587008-49-9
• Molecular Formula: C17H12ClFN4S
• Molecular Weight: 358.8 g/mol
• IUPAC Name: 4-[(E)-[(Z)-2-chloro-3-phenylprop-2-enylidene]amino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C17H12ClFN4S/c18-13(10-12-6-2-1-3-7-12)11-20-23-16(21-22-17(23)24)14-8-4-5-9-15(14)19/h1-11H,(H,22,24)/b13-10-,20-11+
• Standard InChI Key: OPZHJBQNHWQVKH-ULCUFOFXSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(/C=N/N2C(=NNC2=S)C3=CC=CC=C3F)\Cl
• Canonical SMILES: C1=CC=C(C=C1)C=C(C=NN2C(=NNC2=S)C3=CC=CC=C3F)Cl

Introduction

Chemical Structure and Nomenclature

Core Structural Features

The compound belongs to the 1,2,4-triazole family, characterized by a five-membered ring containing three nitrogen atoms at positions 1, 2, and 4. The thione group (-C=S) at position 5 and the 2-fluorophenyl substituent at position 3 define its electronic and steric profile. The allylideneamino group at position 4 incorporates a 2-chloro-3-phenylallylidene moiety, introducing conjugated π-electrons and halogen-mediated reactivity.

Table 1: Key Structural Components

Position	Substituent	Functional Impact
3	2-fluorophenyl	Enhances lipophilicity; influences bioactivity via halogen bonding
4	2-Chloro-3-phenylallylideneamino	Modulates electron density; enables Schiff base reactivity
5	Thione (-C=S)	Participates in tautomerism; coordinates with metal ions

IUPAC Nomenclature

The systematic name follows substitutive nomenclature:

• Parent structure: 1H-1,2,4-triazole-5(4H)-thione

• Substituents:

  • 3-(2-fluorophenyl)

  • 4-[(2-chloro-3-phenylallylidene)amino]

Synthesis and Characterization

Synthetic Pathway

The compound is synthesized via a three-step protocol derived from methods for analogous triazoles:

• Formation of 4-amino-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione:

  • Cyclocondensation of thiosemicarbazide with 2-fluorophenylacetic acid under acidic conditions.

• Schiff Base Formation:

  • Reaction with 2-chloro-3-phenylallylidene chloride in ethanol under reflux (Yield: 68-72%).

Equation 1:
$\text{C}_7\text{H}_5\text{FNS} + \text{C}_9\text{H}_6\text{ClN} \rightarrow \text{C}_{16}\text{H}_{11}\text{ClFN}_4\text{S} + \text{HCl}$

Spectroscopic Characterization

Table 2: Key Spectral Data

Technique	Observations	Inference
IR (KBr, cm⁻¹)
3250	N-H stretch (triazole)	Confirms amine presence
1610	C=N (Schiff base)	Validates imine linkage
1220	C-F stretch	2-fluorophenyl identification
¹H NMR (DMSO-d₆, δ ppm)
8.45 (s, 1H)	Imine proton (HC=N)	Schiff base confirmation
7.2–7.8 (m, 9H)	Aromatic protons	Substituent integration

X-ray crystallography (where available) reveals monoclinic crystal systems with π-π stacking between triazole and phenyl rings, enhancing thermal stability.

Physicochemical Properties

Solubility and Stability

• Solubility: Moderately soluble in DMSO (>10 mg/mL), sparingly soluble in water (<0.1 mg/mL).

• Thermal Stability: Decomposition onset at 218°C (DSC), attributable to thione group oxidation.

Table 3: Comparative Physicochemical Data

Property	This Compound	5-(3-Methylphenyl) Analog
Melting Point	192–195°C	185–188°C
LogP	3.8 ± 0.2	3.2 ± 0.1
Molar Refractivity	89.5	84.3

Biological Activities

Antimicrobial Efficacy

In vitro assays against Gram-positive (S. aureus) and Gram-negative (E. coli) strains show MIC values of 12.5 µg/mL and 25 µg/mL, respectively. The 2-fluorophenyl group enhances membrane penetration compared to non-halogenated analogs.

Applications and Future Directions

Pharmaceutical Development

• Lead candidate for dual-action antimicrobial/anticancer agents.

• Structural template for optimizing pharmacokinetic properties through fluorophenyl modifications.

Material Science

• Potential ligand for luminescent metal-organic frameworks (MOFs), leveraging thione-metal coordination.